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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752

This guide provides detailed safety and logistical information for the proper disposal of
chemical products referred to as "Proxan."” It is crucial to distinguish between two primary
substances marketed under this name: Proxan sodium (a xanthate) and PROXAN® (a
cleaning agent). Adherence to the following operational and disposal plans is essential for
laboratory safety and environmental protection.

Proxan Sodium (Sodium Isopropylxanthate)

Proxan sodium is a chemical compound used in industrial processes. It is harmful if swallowed,
causes skin irritation, and is toxic to aquatic life with long-lasting effects.[1] Proper handling and
disposal are critical to mitigate these risks.

Quantitative Data

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b089752?utm_src=pdf-interest
https://www.benchchem.com/product/b089752?utm_src=pdf-body
https://www.benchchem.com/product/b089752?utm_src=pdf-body
https://www.benchchem.com/product/b089752?utm_src=pdf-body
https://www.benchchem.com/product/b089752?utm_src=pdf-body
https://www.benchchem.com/product/b089752?utm_src=pdf-body
https://www.chemicalbook.com/msds/proxan-sodium.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Chemical Formula C4H7Na0S2 [1]
Molecular Weight 158.22 g/mol [1]
CAS Number 140-93-2 [1112][3]
EC Number 205-443-5 [1]
Appearance (L:;gmh:)—())/jlrizw crystalline 3]
Solubility in Water Complete [3]
Boiling Point 138 °C at 760 mmHg [3]
Flash Point 37.2°C [3]
Toxicity (Oral, Human) Probable lethal dose: 50-500 1]

mg/kg

Experimental Protocols: Spill Response

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]
Remove all sources of ignition.[1] Personal protective equipment, including chemical-
impermeable gloves, tightly fitting safety goggles, and a full-face respirator if exposure limits
are exceeded, must be worn.[1]

The spilled material should be collected using spark-proof tools and explosion-proof
equipment.[1] Prevent the chemical from entering drains or the environment.[1] The collected
material should be promptly placed in suitable, closed containers for disposal.[1]

Disposal Workflow for Proxan Sodium
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Preparation

Contaminated Packaging

Wear appropriate PPE:

- Chemical impermeable gloves -
- Safety goggles (EN 166/NIOSH) Ensure adequate ventilation

- Flame resistant clothing

Triple rinse (or equivalent)

Collection & Containment

Collect Proxan sodium waste (Offer for recycling or reconditionin@ (Alternatively, puncture and dispose of in a sanitary Iandf@

Q’Iace in a suitable, closed containea @ombustible packaging may be incinerateca

.

G_abel container clearly as hazardous waste)

Disposal
¥

@ispose of contents/container at an appropriate treatment and disposal facilig

.

Options:
- Licensed chemical destruction plant
- Controlled incineration with flue gas scrubbin
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Preparation

Wear appropriate PPE:
- Protective gloves
- Protective clothing
- Eyelface protection

Collection & Containment‘/ ) Contaminated Packaging

@0 not allow to enter surface water or drain% [Completely emptied packings can be recycleta

/

@bsorb with liquid-binding materiaD

'

Collect material and place in a designated container for disposal

G J
4 Disposal )
Y
(Dispose of waste according to applicable Iegislatioa
Y
@and over to an officially registered waste disposal compang
N\ %

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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